Cas no 340319-64-4 (2-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carbonitrile)

• Product Name: 2-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carbonitrile
• CAS No: 340319-64-4
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 4713052
• Update Time: 2025-10-21

2-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carbonitrile
• dimethylthiophene-3-carbonitrile
• SP569
• STK001468
• 2-(3-formyl-2,5-dimethylpyrrol-1-yl)-4,5-dimethylthiophene-3-carbonitrile
• 2-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carbonitrile

• Inchi： 1S/C14H14N2OS/c1-8-5-12(7-17)10(3)16(8)14-13(6-15)9(2)11(4)18-14/h5,7H,1-4H3
• InChI Key： BMCYQGNTIDRYRI-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C#N)=C1N1C(C)=CC(C=O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 377
• Topological Polar Surface Area: 74

Additional information on 2-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carbonitrile

2-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carbonitrile: A Comprehensive Overview

The compound CAS No 340319-64-4, also known as 2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carbonitrile, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including materials science, pharmaceuticals, and electronics. The molecule's structure is characterized by a thiophene ring system substituted with a pyrrole moiety and a cyano group, making it a versatile building block for advanced materials.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel materials for optoelectronic applications. The presence of the thiophene ring in this compound contributes to its excellent conjugation properties, which are essential for achieving high electron mobility in organic semiconductors. Researchers have explored the use of this compound in organic field-effect transistors (OFETs), where its unique electronic properties enable efficient charge transport. The substitution pattern on the thiophene ring further enhances its stability and compatibility with various processing techniques, making it a promising candidate for next-generation electronic devices.

In addition to its electronic properties, the compound's pyrrole moiety introduces additional functional groups that can be exploited for bio-related applications. The formyl group attached to the pyrrole ring allows for potential interactions with biological molecules, opening avenues for drug delivery systems and biosensor development. Recent advancements in medicinal chemistry have emphasized the role of such heterocyclic compounds in targeting specific biological pathways, suggesting that this compound could serve as a lead molecule for novel therapeutic agents.

The synthesis of 2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cross-coupling reactions and cyclization processes.

From an environmental standpoint, the compound's synthesis has been designed to minimize waste and energy consumption. Green chemistry principles have been incorporated into the production process, aligning with global efforts to promote sustainable chemical manufacturing. This approach not only reduces the ecological footprint but also enhances the cost-effectiveness of large-scale production.

In terms of characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards required for research and industrial applications.

The integration of this compound into practical applications has been supported by extensive computational modeling. Density functional theory (DFT) calculations have provided valuable information about its electronic structure and reactivity, guiding researchers in optimizing its performance in various systems. Such computational approaches are increasingly being used to accelerate material discovery and development.

In conclusion, CAS No 340319-64-4 represents a significant advancement in organic chemistry, offering a versatile platform for diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation materials and technologies.